Cas no 2137773-68-1 (Bicyclo[3.1.0]hexane-6-methanol, 2-amino-)

• Product Name: Bicyclo[3.1.0]hexane-6-methanol, 2-amino-
• CAS No: 2137773-68-1
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 5278608
• Update Time: 2025-06-12

Bicyclo[3.1.0]hexane-6-methanol, 2-amino- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.0]hexane-6-methanol, 2-amino-

• Inchi： 1S/C7H13NO/c8-6-2-1-4-5(3-9)7(4)6/h4-7,9H,1-3,8H2
• InChI Key： JAQQXOVQPSWBPK-UHFFFAOYSA-N
• SMILES： C12C(C1CO)CCC2N

Additional information on Bicyclo[3.1.0]hexane-6-methanol, 2-amino-

Professional Introduction to Bicyclo[3.1.0]hexane-6-methanol, 2-amino- (CAS No. 2137773-68-1)

Bicyclo[3.1.0]hexane-6-methanol, 2-amino- (CAS No. 2137773-68-1) is a structurally intriguing compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This bicyclic alcohol features a unique framework composed of three-membered and five-membered rings, which endows it with distinct stereochemical and electronic properties. The presence of both an amino group and a hydroxymethyl group makes this molecule a versatile intermediate for the synthesis of more complex organic structures, particularly in the development of novel therapeutic agents.

The compound's molecular structure, characterized by its bicyclic system, suggests potential applications in the design of bioactive molecules that can interact with biological targets in specific ways. The flexibility inherent in the bicyclic core allows for conformational adjustments that may enhance binding affinity and selectivity in drug-like molecules. Recent studies have highlighted the importance of such structural motifs in medicinal chemistry, demonstrating their ability to mimic natural product scaffolds and improve pharmacokinetic profiles.

In the context of contemporary pharmaceutical research, Bicyclo[3.1.0]hexane-6-methanol, 2-amino- has been explored as a precursor for derivatives with potential pharmacological activity. The amino group, in particular, serves as a reactive handle for further functionalization, enabling the attachment of various pharmacophores. This versatility has made the compound a subject of interest for synthetic chemists aiming to develop new drugs targeting a range of diseases.

One area where this compound shows promise is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By leveraging the unique structural features of Bicyclo[3.1.0]hexane-6-methanol, 2-amino-, researchers have been able to design molecules that selectively inhibit specific kinases, thereby offering potential therapeutic benefits. The hydroxymethyl group can be used to form hydrogen bonds or engage in other non-covalent interactions with the target protein, while the amino group can be modified to enhance binding affinity.

Another emerging application of this compound is in the field of materials science. The rigid yet flexible bicyclic structure makes it an attractive candidate for the development of novel polymers and materials with tailored properties. For instance, derivatives of Bicyclo[3.1.0]hexane-6-methanol, 2-amino-, have been investigated for their potential use in creating high-performance polymers that exhibit enhanced thermal stability and mechanical strength.

The synthesis of Bicyclo[3.1.0]hexane-6-methanol, 2-amino- involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the construction of the bicyclic core followed by functionalization at the 2-position with an amino group and at the 6-position with a hydroxymethyl group. Advanced synthetic techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to achieve high yields and enantiopurity, which are critical for pharmaceutical applications.

The growing interest in this compound underscores its significance as a building block in organic synthesis and drug discovery. As research continues to uncover new applications and synthetic strategies, Bicyclo[3.1.0]hexane-6-methanol, 2-amino- is poised to play an increasingly important role in both academic and industrial settings.